Cas no 14002-90-5 (4,7-Dimethylcoumarin)

4,7-Dimethylcoumarin structure
4,7-Dimethylcoumarin structure
Product Name:4,7-Dimethylcoumarin
CAS No:14002-90-5
MF:C11H10O2
MW:174.195903301239
CID:207308
Update Time:2025-08-03

4,7-Dimethylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dimethyl-2H-chromen-2-one
    • 2H-1-Benzopyran-2-one,4,7-dimethyl-
    • 4,7-dimethylchromen-2-one
    • 4,7-DIMETHYLCOUMARIN
    • 4,7-dimethyl-chromen-2-one
    • 4,7-dimethyl-coumarin
    • 4,7-Dimethyl-cumarin
    • 7,4-dimethylcoumarin
    • 4,7-Dimethyl-2H-1-benzopyran-2-one
    • 4,7-Dimethylcoumarin
    • Inchi: 1S/C11H10O2/c1-7-3-4-9-8(2)6-11(12)13-10(9)5-7/h3-6H,1-2H3
    • InChI Key: MUMAHEBVYSIROC-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C2C=CC(C)=CC1=2)=O

Computed Properties

  • Exact Mass: 174.06800

Experimental Properties

  • PSA: 30.21000
  • LogP: 2.40980

4,7-Dimethylcoumarin Security Information

4,7-Dimethylcoumarin Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,7-Dimethylcoumarin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-05
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$ 65.00 2022-06-05
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$26.00 2025-02-13
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A2B Chem LLC
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Aaron
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